Cas no 932497-00-2 (2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene)

• Product Name: 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene
• CAS No: 932497-00-2
• MF: C₂₂H₂₄ClN₃O₃S₂
• MW: 478.027261734009
• CID: 5428758
• PubChem ID: 20937604
• Update Time: 2025-07-13

2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene Chemical and Physical Properties

Names and Identifiers

• F3411-1850
• AKOS001982741
• 2-(4-chlorophenyl)-3-(ethylthio)-8-((4-methoxyphenyl)sulfonyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene
• 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene
• 2-(4-chlorophenyl)-3-ethylsulfanyl-8-(4-methoxyphenyl)sulfonyl-1,4,8-triazaspiro[4.5]deca-1,3-diene
• 932497-00-2
• 2-(4-Chlorophenyl)-3-(ethylthio)-8-[(4-methoxyphenyl)sulfonyl]-1,4,8-triazaspiro[4.5]deca-1,3-diene
• 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene

• Inchi： 1S/C22H24ClN3O3S2/c1-3-30-21-20(16-4-6-17(23)7-5-16)24-22(25-21)12-14-26(15-13-22)31(27,28)19-10-8-18(29-2)9-11-19/h4-11H,3,12-15H2,1-2H3
• InChI Key： WLFBQXZNXBEKHS-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(OC)C=C3)(=O)=O)CC2)N=C(SCC)C=1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 477.0947617g/mol
• Monoisotopic Mass: 477.0947617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.5±65.0 °C(Predicted)
• pka: 5.37±0.20(Predicted)

Additional information on 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene

Introduction to 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene (CAS No. 932497-00-2)

The compound 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene, identified by its CAS number 932497-00-2, represents a sophisticated molecular entity within the realm of pharmaceutical chemistry. This spirocyclic triazine derivative exhibits a unique structural framework that combines a triazine core with a spirocyclic decadiene moiety, further functionalized by chlorophenyl, ethylsulfanyl, and methoxybenzenesulfonyl groups. Such structural complexity often underpins significant pharmacological potential, making it a subject of considerable interest in medicinal chemistry research.

Recent advancements in computational chemistry and molecular modeling have enabled deeper insights into the interactions of this compound with biological targets. The presence of multiple polar functional groups, including the ethylsulfanyl and methoxybenzenesulfonyl substituents, suggests strong potential for hydrogen bonding and ionic interactions with biological macromolecules. This characteristic is particularly relevant in the context of drug design, where precise molecular recognition is crucial for efficacy and selectivity.

The spirocyclic decadiene portion of the molecule introduces rigidity and conformational constraints that can influence both the compound's solubility and its binding affinity. Spirocyclic compounds are known for their unique physicochemical properties and have been explored in various therapeutic areas due to their ability to adopt stable, pre-organized conformations that can optimize interactions with biological receptors. The triazine ring further enhances the compound's versatility by providing multiple sites for derivatization and functionalization.

In the context of current pharmaceutical research, this compound aligns with the growing trend toward multitargeted drug discovery. The combination of a chlorophenyl group, which is often associated with enhanced lipophilicity and metabolic stability, alongside sulfonamide-like functionalities such as the methoxybenzenesulfonyl moiety, positions it as a promising candidate for modulating pathways involving enzyme inhibition or receptor binding. Such features are particularly relevant in oncology and anti-inflammatory drug development.

Experimental studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it exhibits notable activity against certain enzymatic targets, with potential applications in managing conditions characterized by aberrant enzyme activity. The ethylsulfanyl group appears to play a critical role in modulating binding affinity, possibly through its interaction with hydrophilic pockets on the target protein. This underscores the importance of fine-tuning molecular architecture in optimizing drug-like properties.

The synthesis of this compound presents an intriguing challenge due to its complex spirocyclic core. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and intramolecular cyclizations, have been employed to construct the spiro framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into scalable production processes for similar complex molecules.

From a regulatory perspective, compounds like this one must undergo rigorous evaluation to assess their safety and efficacy before consideration for clinical use. Preclinical studies are essential to understand potential toxicities and pharmacokinetic profiles. The structural features of 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene offer both opportunities and challenges in this regard; while they may enhance biological activity, they could also introduce metabolic liabilities that need careful consideration.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can rapidly screen vast chemical libraries for molecules with desired properties, reducing the time required for hit identification. As computational power increases and datasets expand, compounds such as this one are likely to be identified more frequently as viable therapeutic agents.

The role of sulfonamide derivatives in medicinal chemistry cannot be overstated; they have historically been privileged scaffolds in drug development due to their versatility and biological activity. The inclusion of a methoxybenzenesulfonyl group in this compound leverages this precedent, suggesting potential therapeutic benefits similar to those observed with other sulfonamide-containing drugs. However, novel derivatives often present unique challenges that require innovative approaches to optimization.

In conclusion,2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-methoxybenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene (CAS No. 932497-00-2) represents a structurally intriguing compound with significant pharmaceutical potential. Its complex architecture combines multiple functional groups that are known to enhance biological activity while presenting synthetic challenges that drive innovation in chemical methodology. As research progresses into its pharmacological properties and synthetic accessibility,this molecule is poised to contribute valuable insights into future therapeutic strategies across multiple disease areas.